Cas no 144876-16-4 (4-formylbenzene-1,2-dicarboxylic acid)

4-formylbenzene-1,2-dicarboxylic acid structure
144876-16-4 structure
Product Name:4-formylbenzene-1,2-dicarboxylic acid
CAS No:144876-16-4
MF:C9H6O5
MW:194.140943050385
MDL:MFCD20645313
CID:2777831
PubChem ID:258723
Update Time:2025-04-21

4-formylbenzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-formylbenzene-1,2-dicarboxylic acid
    • SCHEMBL4613992
    • DTXSID60293239
    • NSC-87999
    • NSC87999
    • 854-053-7
    • CCG-40522
    • UFA87616
    • Z1262527278
    • 1,2-Benzenedicarboxylic acid, 4-formyl-
    • 144876-16-4
    • EN300-2726676
    • MDL: MFCD20645313
    • Inchi: 1S/C9H6O5/c10-4-5-1-2-6(8(11)12)7(3-5)9(13)14/h1-4H,(H,11,12)(H,13,14)
    • InChI Key: PNODFDYINILVKZ-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C=O)C=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 194.02152329Da
  • Monoisotopic Mass: 194.02152329Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 91.7Ų

4-formylbenzene-1,2-dicarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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4-formylbenzene-1,2-dicarboxylic acid
144876-16-4 95.0%
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Enamine
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Enamine
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